trans-Zeatin riboside triphosphate

Specification

• Molecular Formula: C15H24N5O14P3
• Molecular Weight: 591.3 g/mol
• IUPAC Name: [[(2R,3S,4R,5R)-3,4-dihydroxy-5-[6-[[(E)-4-hydroxy-3-methylbut-2-enyl]amino]purin-9-yl]oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• Standard InChI: InChI=1S/C15H24N5O14P3/c1-8(4-21)2-3-16-13-10-14(18-6-17-13)20(7-19-10)15-12(23)11(22)9(32-15)5-31-36(27,28)34-37(29,30)33-35(24,25)26/h2,6-7,9,11-12,15,21-23H,3-5H2,1H3,(H,27,28)(H,29,30)(H,16,17,18)(H2,24,25,26)/b8-2+/t9-,11-,12-,15-/m1/s1
• Standard InChI Key: AOFQQLZNDSBFLN-HNNGNKQASA-N
• Isomeric SMILES: C/C(=C\CNC1=C2C(=NC=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)/CO
• Canonical SMILES: CC(=CCNC1=C2C(=NC=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)CO

Introduction

Chemical Structure and Properties

Trans-Zeatin riboside triphosphate is characterized by its unique molecular structure consisting of an adenine base with an N6-attached trans-hydroxylated isopentenyl side chain, a ribose sugar, and a triphosphate group. The compound has a molecular formula of C15H24N5O14P3 and a molecular weight of 591.3 g/mol. Its full IUPAC name is [[(2R,3S,4R,5R)-3,4-dihydroxy-5-[6-[[(E)-4-hydroxy-3-methylbut-2-enyl]amino]purin-9-yl]oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate.

The trans configuration of the hydroxyl group on the side chain is a critical structural feature that distinguishes it from its cis isomer and significantly affects its biological activity. This stereochemistry is essential for recognition by cytokinin receptors and subsequent signal transduction.

Table 1: Physicochemical Properties of Trans-Zeatin Riboside Triphosphate

Property	Value
Molecular Formula	C15H24N5O14P3
Molecular Weight	591.3 g/mol
InChIKey	AOFQQLZNDSBFLN-HNNGNKQASA-N
Common Synonyms	tZRTP, 9-ribosyl-trans-zeatin 5'-triphosphate
Physical State	Solid (presumed)
Predicted [M+H]+ (m/z)	592.06058
Predicted CCS (Ų) for [M+H]+	211.5

Data compiled from sources,, and

Biosynthesis and Metabolism

Trans-Zeatin riboside triphosphate is synthesized through the isopentenyladenosine pathway in plants. The initial step involves the transfer of an isopentenyl chain provided by dimethylallyl diphosphate (DMAPP) to an adenine nucleotide (ATP, ADP, or AMP), catalyzed by isopentenyltransferases (IPTs). This reaction produces isopentenyl adenosine-5'-triphosphate (iPRTP), which is subsequently hydroxylated at the side chain by cytochrome P450 monooxygenases, particularly CYP735A1 and CYP735A2, resulting in the formation of trans-zeatin riboside triphosphate.

Two distinct biosynthetic pathways can lead to zeatin-type cytokinins:

• The tRNA pathway: In this pathway, zeatin derivatives are produced as recycled products from the breakdown of isopentenylated tRNAs. Historically, this was thought to primarily yield cis-zeatin derivatives, but research has shown that trans-zeatin can also be produced through this pathway in certain organisms, including some bacteria like Bradyrhizobium japonicum.

• The AMP pathway (de novo synthesis): This direct biosynthetic route involves the enzymatic prenylation of adenosine phosphates followed by hydroxylation to form trans-zeatin derivatives.

The metabolism of trans-zeatin riboside triphosphate involves dephosphorylation to produce trans-zeatin riboside diphosphate and trans-zeatin riboside monophosphate. The final activation step is catalyzed by LONELY GUY (LOG) enzymes, which remove the ribose group to produce the active cytokinin form, trans-zeatin.

Biological Functions in Plants

Trans-Zeatin riboside triphosphate serves primarily as a biosynthetic intermediate in the cytokinin pathway, ultimately contributing to the pool of active cytokinins that regulate numerous aspects of plant growth and development.

The active cytokinin forms derived from tZRTP are involved in:

• Cell division and differentiation: Promoting cellular proliferation and tissue differentiation in plants.

• Morphogenesis: Influencing various developmental processes such as leaf expansion, root growth, and flower formation.

• Shoot proliferation: Stimulating the development and growth of shoot tissues.

• Senescence regulation: Delaying the aging process in plant tissues.

• Gene expression: Activating specific genes through the cytokinin signaling pathway.

• Stress responses: Providing protection against certain environmental stresses, particularly photoperiod stress.

Recent research has shown that trans-zeatin-type cytokinins derived from precursors like tZRTP are particularly important for shoot growth in Arabidopsis thaliana, while in rice (Oryza sativa), they promote both root and shoot growth. This suggests that the function of trans-zeatin derivatives may be optimized differently depending on plant species, body plans, and growth environments.

Regulation and Signaling Pathway

The biosynthesis of trans-zeatin riboside triphosphate and related cytokinins is subject to complex regulatory mechanisms influenced by various plant hormones and environmental factors. Expression analysis has revealed that trans-zeatin-type cytokinin biosynthesis is negatively regulated by auxin, abscisic acid, and cytokinins themselves through feedback inhibition.

Interestingly, nitrogen nutrition plays a positive regulatory role, with both glutamine-related and nitrate-specific signals enhancing the expression of genes involved in tZ-type cytokinin biosynthesis. This regulatory pattern likely reflects the importance of cytokinins in coordinating plant growth with nutrient availability.

The cytokinin signaling cascade initiated by active forms derived from tZRTP involves:

• Recognition by histidine kinase receptors (HKs)

• Signal transmission via a multistep phosphorelay (MSP)

• Activation of response regulators, particularly B-type ARRs (ARABIDOPSIS RESPONSE REGULATORs) such as ARR2, ARR10, and ARR12

• Transcriptional activation of cytokinin-responsive genes

This signaling pathway mediates the diverse physiological responses to cytokinins throughout plant development and stress adaptation.

Research Findings and Applications

While specific research on trans-zeatin riboside triphosphate itself is relatively limited compared to other cytokinin forms, studies on related compounds provide valuable insights into its biological significance.

Recent Discoveries

Recent studies in Arabidopsis thaliana have demonstrated that CYP735A enzymes are essential for the trans-hydroxylation step in the biosynthesis of trans-zeatin-type cytokinins. Mutants deficient in these enzymes exhibit reduced levels of trans-zeatin derivatives and impaired shoot growth, confirming the importance of this pathway in plant development.

In rice, characterization of CYP735A3 and CYP735A4 has shown that these genes encode P450 monooxygenases required for trans-zeatin-type side-chain modification. Loss-of-function mutants display growth retardation in both roots and shoots, indicating that trans-zeatin-type cytokinins promote the growth of both organs in this species.

Species-Specific Differences

Intriguingly, the profile and functions of cytokinin derivatives vary significantly between plant species:

• In Arabidopsis, trans-zeatin-type cytokinins primarily promote shoot growth

• In rice, over 80% of the total cytokinin pool consists of cis-zeatin-type cytokinins, yet trans-zeatin derivatives still play critical roles in both root and shoot development

• In pearl-bud type konjac, trans-zeatin riboside levels increase more than 5000-fold during the second leaf sprouting stage compared to the dormancy period, suggesting a key role in breaking dormancy and promoting sprouting

Applications in Plant Biotechnology

The understanding of trans-zeatin riboside triphosphate metabolism has practical applications in agriculture and plant biotechnology:

• Tissue culture: Trans-zeatin derivatives are used at concentrations of 0.1 to 10 mg/L for horticultural applications to promote shoot proliferation

• Genetic engineering: Manipulation of genes involved in cytokinin biosynthesis can potentially enhance plant growth and stress resistance

• Crop improvement: Understanding cytokinin metabolism may lead to strategies for increasing yield and stress tolerance in agricultural crops

Analytical Methods for Detection and Quantification

The detection and quantification of trans-zeatin riboside triphosphate in plant tissues typically involve sophisticated analytical techniques due to its complex structure and relatively low abundance.

Table 2: Analytical Methods for Trans-Zeatin Riboside Triphosphate Detection

Method	Application	Advantages	Limitations
HPLC-MS/MS	Quantification in plant extracts	High sensitivity and specificity	Complex sample preparation
Immunoaffinity chromatography	Purification from crude extracts	Selective enrichment	Potential cross-reactivity
HPLC with UV detection	Routine analysis	Accessible technology	Lower sensitivity than MS
Predicted collision cross-section values	Identification in complex matrices	Adds structural confirmation	Requires specialized equipment

Data compiled from sources and

Mass spectrometry-based methods are particularly useful for distinguishing between different cytokinin forms. The predicted collision cross-section (CCS) values for various adducts of trans-zeatin riboside triphosphate provide additional structural confirmation during analysis. For example, the [M+H]+ adduct has a predicted CCS value of 211.5 Ų, while the [M+Na]+ adduct has a value of 217.0 Ų.